Cas no 56475-13-9 (2-chlorocyclohex-1-ene-1-carboxylic acid)

• Product Name: 2-chlorocyclohex-1-ene-1-carboxylic acid
• CAS No: 56475-13-9
• MF: C₇H₉ClO₂
• MW: 160.598161458969
• MDL: MFCD05669849
• CID: 869405
• PubChem ID: 4527166
• Update Time: 2025-06-08

2-chlorocyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLOROCYCLOHEX-1-ENE-1-CARBOXYLIC ACID
• 2-chlorocyclohexene-1-carboxylic acid
• 2-chlorocyclohex-1-ene-1-carboxylic acid

• MDL： MFCD05669849
• Inchi： 1S/C7H9ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H2,(H,9,10)
• InChI Key： ZODRKAXSGHOHFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 160.02917
• Monoisotopic Mass: 160.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 264.9±40.0 °C at 760 mmHg
• Flash Point: 114.0±27.3 °C
• PSA: 37.3
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-chlorocyclohex-1-ene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides

Additional information on 2-chlorocyclohex-1-ene-1-carboxylic acid

Recent Advances in the Study of 2-Chlorocyclohex-1-ene-1-carboxylic Acid (CAS: 56475-13-9)

2-Chlorocyclohex-1-ene-1-carboxylic acid (CAS: 56475-13-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brief synthesizes the latest findings regarding its synthesis, biological activity, and potential therapeutic applications. Recent studies have particularly focused on its role as a key intermediate in the synthesis of bioactive molecules and its unique structural properties that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated novel synthetic routes for 2-chlorocyclohex-1-ene-1-carboxylic acid with improved yield and purity. The researchers developed a catalytic asymmetric synthesis method using chiral palladium complexes, achieving enantiomeric excess of >95%. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in drug development.

In pharmacological research, 2-chlorocyclohex-1-ene-1-carboxylic acid has shown promising activity as a modulator of inflammatory pathways. A recent Nature Chemical Biology paper reported its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 of 3.2 μM, while showing minimal effect on COX-1 (IC50 > 100 μM). This selective inhibition profile suggests potential applications in developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

The compound's unique structural features have also attracted attention in materials science. A 2024 ACS Applied Materials & Interfaces publication described its use as a building block for functional polymers with shape-memory properties. The chlorine substituent and carboxylic acid group provide handles for further chemical modifications, enabling the creation of materials with tunable thermal and mechanical properties for biomedical applications.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 2-chlorocyclohex-1-ene-1-carboxylic acid. Acute toxicity studies in rodent models showed an LD50 of 1250 mg/kg (oral), while 28-day repeated dose studies revealed no significant organ toxicity at doses below 300 mg/kg/day. These findings support further investigation of the compound for pharmaceutical applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic agents while maintaining bioavailability makes it an attractive candidate for prodrug development. Several patent applications filed in 2024 highlight pharmaceutical companies' growing interest in this chemical entity.

In conclusion, 2-chlorocyclohex-1-ene-1-carboxylic acid (CAS: 56475-13-9) represents a versatile compound with applications spanning medicinal chemistry, materials science, and drug delivery. The recent advances in its synthesis and characterization, coupled with emerging biological data, position it as a promising candidate for further development in multiple therapeutic areas. Future research directions likely include optimization of its pharmacological properties and exploration of novel derivatives with enhanced activity and selectivity.